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Compound of Interest

Compound Name: Triheptadecanoin

Cat. No.: B054981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for triheptadecanoin, a high-purity synthetic triglyceride. In the realm of

pharmaceutical research and development, understanding the stability profile of a compound

like triheptadecanoin is critical for its application as an internal standard, in drug delivery

systems, and in metabolic studies. This document outlines the chemical properties,

degradation pathways, and analytical methodologies pertinent to ensuring the integrity of

triheptadecanoin.

Chemical and Physical Properties
Triheptadecanoin, also known as glyceryl triheptadecanoate, is a triglyceride composed of a

glycerol backbone esterified with three heptadecanoic acid molecules. Its saturated nature

contributes to its relatively high stability compared to unsaturated triglycerides.
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Property Value

Chemical Name 1,2,3-Propanetriyl tris(heptadecanoate)

Synonyms Glyceryl triheptadecanoate, Trimargarin

CAS Number 2438-40-6

Molecular Formula C₅₄H₁₀₄O₆

Molecular Weight 849.40 g/mol

Appearance White, crystalline powder or solid[1][2]

Melting Point 64-67 °C

Solubility
Soluble in organic solvents such as chloroform;

insoluble in water.[3]

Purity
Commercially available in various purities,

including ≥95% and >99%.[4]

Stability and Recommended Storage
Triheptadecanoin is generally considered stable under recommended storage conditions.[4]

However, like all esters, it is susceptible to degradation over time, particularly when exposed to

harsh conditions.
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Parameter Recommendation Shelf-life (Powder)

Long-term Storage
-20°C in a tightly sealed

container.[1][5][6][7]
3 years at -20°C[5][6]

Short-term Storage
4°C in a tightly sealed

container.
2 years at 4°C[5][6]

Shipping
Typically shipped at ambient

temperature.[7]
N/A

In-solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month.[6]
N/A

Handling

Store in a cool, dry, and well-

ventilated area away from

sources of ignition and

incompatible substances

(strong oxidizing agents).[4]

N/A

Degradation Pathways
The primary degradation pathways for triheptadecanoin are hydrolysis and oxidation. As a

saturated triglyceride, it is significantly less prone to oxidation than its unsaturated

counterparts.

Hydrolytic Degradation
Hydrolysis of the ester linkages is the most probable degradation pathway. This can be

catalyzed by acids, bases, or enzymes (lipases), leading to the stepwise formation of di- and

monoglycerides, and ultimately glycerol and free heptadecanoic acid.[3][4][5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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